Cas no 628331-87-3 (1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester)

1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester structure
628331-87-3 structure
Product Name:1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester
CAS No:628331-87-3
MF:C11H18N2O2
MW:210.272822856903
CID:1640435
Update Time:2024-09-12

1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)10-8(7-12-13-10)5-6-9(14)15-4/h7H,5-6H2,1-4H3,(H,12,13)
    • InChI Key: YTZPWKVVJLJYEX-UHFFFAOYSA-N
    • SMILES: N1C=C(CCC(OC)=O)C(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 210.13694

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Boiling Point: 319.5±27.0 °C(Predicted)
  • PSA: 54.98
  • pka: 15.24±0.50(Predicted)
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